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Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical properties of 1-

Nitro-3-(trichloromethyl)benzene (CAS No. 709-58-0). It is intended to serve as a valuable

resource for professionals in research, and drug development who may utilize this compound

as a chemical intermediate. This document compiles available quantitative data, outlines

general experimental protocols for the determination of key physical characteristics, and

presents a logical workflow for its synthesis and characterization.

Note on Nomenclature: The compound requested, "1-Nitro-3-(trichloromethoxy)benzene," is

not well-documented in scientific literature. This guide focuses on the structurally related and

commercially available compound, 1-Nitro-3-(trichloromethyl)benzene.

Core Physical and Chemical Properties
1-Nitro-3-(trichloromethyl)benzene is an organic compound featuring a benzene ring

substituted with a nitro group and a trichloromethyl group at the meta position. These functional

groups significantly influence its chemical reactivity and physical properties.
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The following table summarizes the key physical property data available for 1-Nitro-3-

(trichloromethyl)benzene.

Property Value Source(s)

CAS Number 709-58-0 [1]

Molecular Formula C₇H₄Cl₃NO₂ [1][2]

Molecular Weight 240.47 g/mol [2]

Boiling Point 128 °C at 1 Torr [3]

Density (Predicted) 1.575 ± 0.06 g/cm³ [3]

Melting Point

Slightly above room

temperature (not precisely

determined)

[4]

Solubility

Expected to have low solubility

in water and be soluble in

common organic solvents like

ethanol and ether.

[5]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-Nitro-3-

(trichloromethyl)benzene are not extensively reported in the available literature. Therefore, this

section outlines generalized, standard laboratory procedures for these measurements.

Synthesis of 1-Nitro-3-(trichloromethyl)benzene
The primary route for the synthesis of 1-Nitro-3-(trichloromethyl)benzene is the nitration of

benzotrichloride.[6]

Materials:

Benzotrichloride

Nitrating acid (mixture of nitric acid and sulfuric acid)
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Ice

Methylene chloride

Sodium carbonate solution (10%)

Calcium chloride (anhydrous)

Procedure:

Benzotrichloride is slowly added to a cooled nitrating acid mixture (e.g., 98% nitric acid) at a

controlled temperature, typically around 10°C.[6]

The reaction mixture is stirred for approximately one hour at the controlled temperature.[6]

The mixture is then poured onto ice to precipitate the crude product.[6]

The crude product is extracted with methylene chloride.

The organic layer is washed with a 10% sodium carbonate solution to neutralize any

remaining acid, followed by a water wash.

The organic layer is dried over anhydrous calcium chloride.

The solvent is removed via distillation to yield the final product.[6]

Determination of Boiling Point (Reduced Pressure)
Apparatus:

Distillation apparatus suitable for vacuum distillation

Heating mantle

Thermometer

Vacuum pump

Manometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://patents.google.com/patent/US3182091A/en
https://patents.google.com/patent/US3182091A/en
https://patents.google.com/patent/US3182091A/en
https://patents.google.com/patent/US3182091A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1402151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

The synthesized and purified 1-Nitro-3-(trichloromethyl)benzene is placed in a round-bottom

flask.

The vacuum distillation apparatus is assembled, ensuring all joints are properly sealed.

The system is evacuated to the desired pressure (e.g., 1 Torr), which is monitored by a

manometer.

The sample is heated gently.

The temperature at which the liquid boils and the distillate is collected is recorded as the

boiling point at that specific pressure.[3]

Characterization Workflow
A typical workflow for the characterization and purity assessment of the synthesized compound

would involve standard analytical techniques.

Figure 1. Characterization Workflow
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Caption: A logical workflow for the synthesis, purification, and characterization of 1-Nitro-3-

(trichloromethyl)benzene.

Synthesis Pathway
The synthesis of 1-Nitro-3-(trichloromethyl)benzene from benzotrichloride via electrophilic

aromatic substitution is a key process.

Figure 2. Synthesis Pathway
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Caption: Electrophilic nitration of benzotrichloride to form 1-Nitro-3-(trichloromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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